Dehydro Loperamide

Description

Dehydro loperamide is a chemical compound with the molecular formula C29H31ClN2O . It is also known by the chemical name Dehydro Loperamide . The safety data sheet for dehydro loperamide identifies it as a toxic organic solid .

Loperamide, sold under the brand name Imodium, is an opioid receptor agonist medication used to decrease the frequency of diarrhea . It is often used to treat diarrhea associated with irritable bowel syndrome, inflammatory bowel disease, short bowel syndrome, Crohn's disease, and ulcerative colitis . Loperamide is a synthetic phenylpiperidine opioid that decreases intestinal motility and electrolyte loss by binding to mu-opioid receptors on intestinal muscles . Loperamide's primary metabolic pathway is oxidative N-demethylation, which is mediated by CYP2C8 and CYP3A4, to form N-demethyl loperamide .

Loperamide has a chemical structure similar to diphenoxylate and haloperidol . Diphenoxylate is an antidiarrheal that slows intestinal motility . Haloperidol is an antipsychotic medication .

• CAS No.: 61299-42-1
• Product Name: Dehydro Loperamide
• Molecular Formula: C29H31ClN2O
• Molecular Weight: 459 g/mol
• IUPAC Name: 4-[4-(4-chlorophenyl)-3,6-dihydro-2H-pyridin-1-yl]-N,N-dimethyl-2,2-diphenylbutanamide
• Standard InChI: InChI=1S/C29H31ClN2O/c1-31(2)28(33)29(25-9-5-3-6-10-25,26-11-7-4-8-12-26)19-22-32-20-17-24(18-21-32)23-13-15-27(30)16-14-23/h3-17H,18-22H2,1-2H3
• Standard InChIKey: UUHAGHSPKICYQY-UHFFFAOYSA-N
• SMILES: CN(C)C(=O)C(CCN1CCC(=CC1)C2=CC=C(C=C2)Cl)(C3=CC=CC=C3)C4=CC=CC=C4
• Canonical SMILES: CN(C)C(=O)C(CCN1CCC(=CC1)C2=CC=C(C=C2)Cl)(C3=CC=CC=C3)C4=CC=CC=C4
• Appearance: Off-White to Pale Yellow Solid
• Purity: > 95%
• Synonyms: Dehydro Loperamide; 4-(4-Chlorophenyl)-3,6-dihydro-N,N-dimethyl-α,α-diphenyl-1(2H)-pyridinebutanamide
• PubChem Compound: 15234083
• Last Modified: Aug 15 2023